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Compound of Interest

Compound Name: Clodinafop-propargyl

Cat. No.: B133425 Get Quote

Clodinafop-Propargyl: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Clodinafop-propargyl is a selective, post-emergence herbicide belonging to the

aryloxyphenoxy-propionate chemical class.[1][2] It is widely utilized for the control of annual

grass weeds in cereal crops, particularly wheat.[3][4] This technical guide provides an in-depth

overview of clodinafop-propargyl, including its chemical identity, mechanism of action,

synthesis, analytical methodologies, and toxicological profile. The information is intended to

serve as a comprehensive resource for professionals in research, science, and drug

development.

Chemical Identity and Properties
Clodinafop-propargyl is the prop-2-ynyl ester of clodinafop.[3] The herbicidal activity is

primarily attributed to the R-enantiomer.[5]

CAS Number: 105512-06-9[2][6]

Chemical Name: 2-Propynyl (R)-2-[4-(5-chloro-3-fluoro-2-pyridinyloxy)phenoxy]propionate[6]
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Molecular Formula: C₁₇H₁₃ClFNO₄[2][6]

Molecular Weight: 349.74 g/mol [6]

Chemical Structure:

Figure 1. Chemical structure of Clodinafop-propargyl.

A summary of the key physicochemical properties of clodinafop-propargyl is presented in

Table 1.

Table 1. Physicochemical Properties of Clodinafop-propargyl

Property Value References

Physical State
Colorless to off-white

crystalline solid
[1][4]

Melting Point 59.5 °C [2]

Water Solubility 4.0 mg/L (at 25 °C) [1]

Octanol-Water Partition

Coefficient (log Kow)
3.90 (at 25 °C) [2]

Vapor Pressure 3.19 × 10⁻³ mPa (at 25 °C) [1]
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Mechanism of Action
Clodinafop-propargyl functions as a systemic herbicide that is absorbed through the leaves

and sheaths of the plant.[1] Following absorption, it is translocated via the phloem to the

meristematic tissues.[1] The active form of the herbicide, clodinafop acid, is formed through

hydrolysis in the plant.[7]

The primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).

[1][2][8] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential

components of cell membranes and lipid-containing structures.[1] By inhibiting ACCase,

clodinafop-propargyl disrupts fatty acid synthesis, leading to the cessation of cell growth and

division, and ultimately, plant death.[1]

Clodinafop-propargyl Clodinafop Acid
(Active Form)

Hydrolysis in Plant Acetyl-CoA Carboxylase
(ACCase)

Inhibition Fatty Acid
Synthesis

Blocks Cell Growth
and Division

Prevents Plant DeathLeads to

Click to download full resolution via product page

Caption: Mechanism of action of Clodinafop-propargyl.

Synthesis of Clodinafop-propargyl
Several synthetic routes for clodinafop-propargyl have been reported. A common method

involves the esterification of (R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)phenoxy]propanoic acid

with propargyl alcohol.[5] Another approach is the "one-pot" synthesis from (R)-2-(4-

hydroxyphenoxy)propionic acid, 5-chloro-2,3-difluoropyridine, and propargyl chloride, which

has been reported to achieve a yield of 85%.[9]

A detailed experimental protocol for a two-step synthesis is provided below.

Experimental Protocol: Two-Step Synthesis of Clodinafop-propargyl[9][10]

Step 1: Synthesis of (R)-2-[4-(5-chloro-3-fluoro-2-pyridyloxy)-phenoxy]propanoic acid

In a reaction vessel, dissolve (R)-2-(4-hydroxyphenoxy)propionic acid (HPPA) in water.
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Add potassium carbonate (K₂CO₃) as an acid-binding agent, with a molar ratio of K₂CO₃ to

HPPA of 2:1.

The ratio of water to HPPA should be 1.075:1 by mass.

Add 5-chloro-2,3-difluoropyridine to the mixture.

Heat the reaction mixture to 106 °C and maintain for 3 hours.

After the reaction is complete, cool the mixture and acidify with hydrochloric acid to a pH of

1-2 to precipitate the product.

Filter the precipitate and wash with water to obtain the intermediate product.

Step 2: Esterification to Clodinafop-propargyl

Dissolve the intermediate from Step 1 in dimethylformamide (DMF).

Add propargyl chloride, with a molar ratio of propargyl chloride to the intermediate of 1.2:1.

The mass ratio of DMF to the intermediate should be 1.925:1.

Heat the reaction mixture to 70 °C and maintain for 5 hours.

After the reaction, purify the product to obtain clodinafop-propargyl.
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Step 1: Etherification

Step 2: Esterification

HPPA

Reaction in Water
with K₂CO₃ at 106°C

5-chloro-2,3-difluoropyridine
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-phenoxy]propanoic acid

Reaction in DMF
at 70°C

Propargyl Chloride
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Caption: Two-step synthesis workflow for Clodinafop-propargyl.

Analytical Methods
The determination of clodinafop-propargyl and its metabolites in various matrices such as

soil, water, and plant tissues is crucial for environmental monitoring and residue analysis. High-

performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC/MS) are the most common analytical techniques employed.

Table 2. Summary of Analytical Methods for Clodinafop-propargyl
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Method Matrix
Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Recovery Reference

HPLC-UV Soil, Wheat
0.1 µg/mL

(acid)
- 78-83% [7]

HPLC-UV
Technical &

Formulations
- - - [11]

GC/MS Soil - - - [12]

Experimental Protocol: HPLC-UV Analysis of Clodinafop-propargyl in Soil[7][8]

Extraction:

Take a 20 g representative soil sample in a 250 mL Erlenmeyer flask.

Add a few drops of ammonia and mix.

After 1 hour, add 100 mL of ethyl acetate and shake for 30 minutes.

Filter the extract and repeat the extraction.

Combine the extracts and concentrate using a rotary evaporator.

Hydrolysis:

Dissolve the residue in 50 mL of 0.1 N aqueous potassium hydroxide.

Heat at 60 °C for 30 minutes to hydrolyze the ester to clodinafop acid.

Cleanup:

Cool the solution and wash with dichloromethane.

Acidify the aqueous layer to pH 2 with hydrochloric acid.

Extract the clodinafop acid with ethyl acetate.
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Evaporate the ethyl acetate and reconstitute the residue in acetonitrile for HPLC analysis.

HPLC Conditions:

Column: C18 (250 mm x 4.6 mm i.d.)

Mobile Phase: Acetonitrile : Water (70:30, v/v)

Flow Rate: 1 mL/min

Injection Volume: 20 µL

Detection: UV at 215 nm

Soil Sample

Extraction with Ethyl Acetate

Alkaline Hydrolysis
(Conversion to Acid)

Liquid-Liquid Partitioning
and Cleanup

HPLC-UV Analysis

Click to download full resolution via product page

Caption: Analytical workflow for Clodinafop-propargyl in soil.
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Toxicological Profile
The toxicological profile of clodinafop-propargyl has been evaluated in various studies. It

exhibits low to moderate acute toxicity.

Table 3. Summary of Toxicological Data for Clodinafop-propargyl

Study Type Species Route Value Reference

Acute Oral LD₅₀ Rat Oral 1392 mg/kg bw [13]

Acute Dermal

LD₅₀
Rat Dermal >2000 mg/kg bw [13]

Acute Inhalation

LC₅₀
Rat Inhalation >2325 mg/m³ [13]

Skin Irritation Rabbit Dermal Not an irritant [13]

Eye Irritation Rabbit Ocular Slight irritant [13]

Skin

Sensitization
Guinea Pig Dermal Sensitizer [13]

Subchronic

NOAEL (90-day)
Male Rat Oral 7.8 mg/kg/day [14]

Subchronic

NOAEL (90-day)
Female Rat Oral 24.0 mg/kg/day [14]

Long-term exposure to clodinafop-propargyl may have toxic effects on the liver, kidney, and

spleen in rats, with male rats showing greater sensitivity.[14]

Conclusion
Clodinafop-propargyl is an effective herbicide for the control of grassy weeds in cereal crops.

Its mechanism of action through the inhibition of ACCase is well-understood. Various synthetic

and analytical methods have been developed and optimized for this compound. The

toxicological data indicate low to moderate acute toxicity, with potential for target organ effects
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upon chronic exposure. This guide provides a comprehensive overview of the key technical

aspects of clodinafop-propargyl, serving as a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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